Cas no 32909-74-3 (Methyl 1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product name: Methyl 1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 32909-74-3
• MF: C₁₁H₁₃NO₂
• MW: 191.22642
• MDL: MFCD15474920
• CID: 1458796
• PubChem ID: 20136316

Methyl 1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID METHYL ESTER
• (RS) carbomethoxy 1,2,3,4-tetrahydro isoquinoline
• carbomethoxy 1,2,3,4-tetrahydro isoquinoline
• SureCN3609322
• 1-methoxycarbonyl-1,2,3,4-tetrahydroisoquinoline
• 1-ISOQUINOLINECARBOXYLIC ACID, 1,2,3,4-TETRAHYDRO-, METHYL ESTER
• F30831
• DTXSID10602872
• methyl1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• 32909-74-3
• CS-0451096
• AKOS010987717
• SCHEMBL3609322
• DA-06853
• MFCD15474920
• EN300-95257
• A913243
• SB36623
• 1,2,3,4-Tetrahydroisoquinoline-1-carboxylic acid methyl ester
• Methyl 1,2,3,4-tetrahydro-1-isoquinolinecarboxylate

• MDL： MFCD15474920
• Inchi： InChI=1S/C11H13NO2/c1-14-11(13)10-9-5-3-2-4-8(9)6-7-12-10/h2-5,10,12H,6-7H2,1H3
• InChI Key： XUDOBPOVDNLWQF-UHFFFAOYSA-N
• SMILES： O=C(C1NCCC2=C1C=CC=C2)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives